Cas no 1421455-30-2 (3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea)

3-{5-Methanesulfonyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}-1-(4-methoxyphenyl)methylurea is a chemically synthesized small molecule featuring a fused thiazolopyridine core with a methanesulfonyl substituent and a urea linkage to a 4-methoxyphenylmethyl group. This structure imparts potential pharmacological relevance, particularly in targeting specific enzyme pathways or receptor interactions. The methanesulfonyl group enhances solubility and metabolic stability, while the methoxyphenyl moiety may influence binding affinity. Its well-defined heterocyclic framework makes it a candidate for further investigation in medicinal chemistry, particularly for applications requiring selective modulation of biological targets. The compound’s synthetic accessibility and structural versatility support its utility in drug discovery and development.
3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea structure
1421455-30-2 structure
Product Name:3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea
CAS No:1421455-30-2
MF:C16H20N4O4S2
MW:396.484400749207
CID:6483797
Update Time:2025-05-30

3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea
    • 1-[(4-methoxyphenyl)methyl]-3-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)urea
    • Inchi: 1S/C16H20N4O4S2/c1-24-12-5-3-11(4-6-12)9-17-15(21)19-16-18-13-7-8-20(26(2,22)23)10-14(13)25-16/h3-6H,7-10H2,1-2H3,(H2,17,18,19,21)
    • InChI Key: JABHIAQXUCMRDH-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=C(OC)C=C1)C(NC1=NC2CCN(S(C)(=O)=O)CC=2S1)=O

3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea Pricemore >>

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Additional information on 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea

Comprehensive Analysis of 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea (CAS No. 1421455-30-2)

The compound 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea, identified by its CAS No. 1421455-30-2, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure and potential therapeutic applications, has garnered attention from researchers and pharmaceutical developers alike. The thiazolo[5,4-c]pyridine core, combined with the methanesulfonyl and methoxyphenyl groups, contributes to its unique pharmacological profile. Recent studies have highlighted its role in modulating specific biological pathways, making it a promising candidate for further investigation.

In the context of current research trends, the demand for novel small molecules like 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea is driven by the need for targeted therapies. With the rise of personalized medicine, compounds that exhibit selectivity and efficacy are highly sought after. The CAS No. 1421455-30-2 has been explored in preclinical studies for its potential to interact with specific enzyme systems, which could pave the way for new treatments in areas such as inflammation and metabolic disorders. Researchers are particularly interested in its methylurea moiety, which is known to enhance binding affinity and stability in biological systems.

From a synthetic chemistry perspective, the preparation of 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea involves multi-step reactions that require precise control of conditions. The incorporation of the methanesulfonyl group and the thiazolo[5,4-c]pyridine scaffold demands expertise in heterocyclic chemistry. Recent advancements in catalytic methods and green chemistry principles have improved the efficiency of synthesizing such complex molecules, reducing environmental impact and cost. These innovations align with the growing emphasis on sustainable drug development practices.

The pharmacological properties of CAS No. 1421455-30-2 are under active investigation. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including good bioavailability and metabolic stability. The methoxyphenyl group is believed to contribute to its ability to cross biological barriers, enhancing its therapeutic potential. Additionally, the methylurea linkage may play a role in minimizing off-target effects, a critical consideration in modern drug design. These attributes make 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea a compelling subject for further research.

In the broader landscape of drug discovery, the interest in thiazolo[5,4-c]pyridine-based compounds has surged due to their versatility and efficacy. The CAS No. 1421455-30-2 is part of a larger family of molecules being explored for their potential in treating a range of conditions. As the scientific community continues to uncover the mechanisms of action and therapeutic benefits of such compounds, the relevance of 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea is expected to grow. Future studies will likely focus on optimizing its structure for enhanced activity and reduced side effects.

For researchers and industry professionals, understanding the nuances of 3-{5-methanesulfonyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-1-(4-methoxyphenyl)methylurea is essential. Its CAS No. 1421455-30-2 serves as a unique identifier in databases and literature, facilitating collaboration and knowledge sharing. As the compound progresses through the stages of development, its potential to address unmet medical needs will become clearer. The integration of computational modeling and high-throughput screening techniques will further accelerate its exploration, positioning it as a noteworthy contender in the next generation of therapeutics.

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